(E)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)-3-(5-nitrothiophen-2-yl)acrylamide
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Description
(E)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)-3-(5-nitrothiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H11N3O5S and its molecular weight is 357.34. The purity is usually 95%.
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Scientific Research Applications
Polymer Synthesis and Characterization
- (E)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)-3-(5-nitrothiophen-2-yl)acrylamide is utilized in the synthesis of optically active polyamides. These polyamides, characterized by FT-IR spectroscopy and thermal analysis, are soluble in polar organic solvents and have applications in various fields due to their unique properties (Faghihi, Absalar, & Hajibeygi, 2010).
RAFT Polymerization
- The compound plays a role in reversible addition−fragmentation chain transfer (RAFT) polymerization. This technique, applied to synthesize polymers with controlled molecular weight and low polydispersity, is critical for creating materials with specific physical and chemical properties (Mori, Sutoh, & Endo, 2005).
Drug Delivery Applications
- Its derivative, Poly(N-isopropyl acrylamide), is extensively studied for drug delivery applications, highlighting the compound's importance in developing advanced pharmaceutical carriers (Convertine, Ayres, Scales, Lowe, & McCormick, 2004).
Tissue Engineering
- In the field of tissue engineering, derivatives of this compound are employed in the synthesis of degradable, thermoresponsive scaffolds. These scaffolds, with controlled porosity, are particularly relevant for cell culture and tissue regeneration (Galperin, Long, & Ratner, 2010).
Molecular Imprinting
- The compound's derivatives are used in molecular imprinting techniques, crucial for creating highly selective and sensitive sensors. This application is significant in environmental monitoring and analytical chemistry (Bakas, Ben Oujji, Istamboulié, et al., 2014).
Photocatalytic Reactions
- Research shows its utility in photo-induced catalyst-free reactions, demonstrating its potential in green chemistry and environmentally friendly synthesis methods (Zhou, Xia, & Wu, 2016).
Antimicrobial Studies
- It's used in synthesizing compounds with antimicrobial properties. This application is crucial in the development of new antibiotics and antifungal agents (Patel & Dhameliya, 2010).
Properties
IUPAC Name |
(E)-N-(2-methyl-1,3-dioxoisoindol-5-yl)-3-(5-nitrothiophen-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O5S/c1-18-15(21)11-5-2-9(8-12(11)16(18)22)17-13(20)6-3-10-4-7-14(25-10)19(23)24/h2-8H,1H3,(H,17,20)/b6-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCDHYGXUMVUBGB-ZZXKWVIFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.